Cas no 1354705-49-9 (2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid)

2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid structure
1354705-49-9 structure
Product Name:2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid
CAS No:1354705-49-9
MF:C7H7IN2O4
MW:310.045953989029
MDL:MFCD24539637
CID:5169268
PubChem ID:60136771
Update Time:2023-11-24

2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Carboxymethyl-4-iodo-1H-pyrazole-3-carboxylic acid methyl ester
    • [4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid
    • 2-[4-iodo-3-(methoxycarbonyl)-1h-pyrazol-1-yl]acetic acid
    • 2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid
    • MDL: MFCD24539637
    • Inchi: 1S/C7H7IN2O4/c1-14-7(13)6-4(8)2-10(9-6)3-5(11)12/h2H,3H2,1H3,(H,11,12)
    • InChI Key: YBXHTNNCGSTQKW-UHFFFAOYSA-N
    • SMILES: N1(CC(O)=O)C=C(I)C(C(OC)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Pricemore >>

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